1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine

• IUPAC Name: 2-(2,3-dichlorophenoxy)-1-(4-methylsulfonylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C13H16Cl2N2O4S/c1-22(19,20)17-7-5-16(6-8-17)12(18)9-21-11-4-2-3-10(14)13(11)15/h2-4H,5-9H2,1H3
• InChI Key: WKSFCHFDJRPLGB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)COC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O4S
• Molecular Weight: 367.2 g/mol

Description

1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine, also known as DMAP, is a chemical compound that has been widely studied for its potential applications in scientific research. DMAP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The exact mechanism of action of 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine is not fully understood, but it is believed to act as an inhibitor of certain enzymes, particularly those involved in the metabolism of neurotransmitters. 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine has also been shown to have effects on ion channels and receptors in the nervous system.
Biochemical and Physiological Effects:
1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine has been shown to have a variety of biochemical and physiological effects, including inhibition of enzyme activity, modulation of ion channels and receptors, and effects on neurotransmitter levels. These effects make 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine a valuable tool for studying the mechanisms of action of various compounds and for investigating the underlying causes of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine in lab experiments is its potency as an enzyme inhibitor. Additionally, 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine is relatively easy to synthesize and has a long shelf life, making it a convenient tool for researchers. However, 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine can be toxic at high concentrations, and its effects on certain enzymes and receptors may not be fully understood.

Future Directions

There are many potential future directions for research involving 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine. One area of interest is the development of new drugs based on the structure of 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine. Additionally, further investigation of the mechanisms of action of 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine could lead to a better understanding of the underlying causes of certain diseases. Finally, the use of 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine in combination with other compounds could lead to the development of new treatments for a variety of conditions.

Scientific Research Applications

1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine has been used in a variety of scientific research applications, including studies of enzyme kinetics, receptor binding assays, and drug discovery. 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine has been shown to be a potent inhibitor of certain enzymes, making it a valuable tool for studying their mechanisms of action. Additionally, 1-[(2,3-dichlorophenoxy)acetyl]-4-(methylsulfonyl)piperazine has been used in receptor binding assays to investigate the binding properties of various compounds.